Cas no 864685-02-9 (Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-)

• Product Name: Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-
• CAS No: 864685-02-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 720810
• PubChem ID: 17999248
• Update Time: 2025-04-19

Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[(3-methyl-1-piperidinyl)methyl]-
• 3-(3-METHYL-PIPERIDIN-1-YLMETHYL)-BENZONITRILE
• 3-(3-METHYL-PIPERIDIN-1-YLMETHYL)-BENZYLAMINE
• 3-[(3-methyl-1-piperidinyl)methyl]Benzonitrile
• 3-[(3-methylpiperidin-1-yl)methyl]benzonitrile
• 3-(3-methylpiperidin-1-ylmethyl)-benzonitrile
• 864685-02-9
• SCHEMBL12518834
• 3-((3-mMethylpiperidin-1-yl)methyl)benzonitrile
• FT-0656017
• AKOS000190616
• A1-49819
• A841660
• AKOS017086083
• DTXSID30592307
• 3-[(3-methyl-1-piperidyl)methyl]benzonitrile

• Inchi： 1S/C14H18N2/c1-12-4-3-7-16(10-12)11-14-6-2-5-13(8-14)9-15/h2,5-6,8,12H,3-4,7,10-11H2,1H3
• InChI Key： ATJFPTKDRKRDAH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(C#N)C=2)CCCC(C)C1

Computed Properties

• Exact Mass: 214.14700
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.72808